(Z)-2-(4-oxo-5-(quinolin-4-ylmethylene)-2-thioxothiazolidin-3-yl)acetic acid

• IUPAC Name: 2-[(5Z)-4-oxo-5-(quinolin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C15H10N2O3S2/c18-13(19)8-17-14(20)12(22-15(17)21)7-9-5-6-16-11-4-2-1-3-10(9)11/h1-7H,8H2,(H,18,19)/b12-7-
• InChI Key: JSOGWGYVQYGXMT-GHXNOFRVSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=N2)C=C3C(=O)N(C(=S)S3)CC(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CC=N2)/C=C\3/C(=O)N(C(=S)S3)CC(=O)O
• Molecular Formula: C15H10N2O3S2
• Molecular Weight: 330.4 g/mol

Description

(Z)-2-(4-oxo-5-(quinolin-4-ylmethylene)-2-thioxothiazolidin-3-yl)acetic acid is a thiazolidine compound that has been extensively studied for its potential applications in scientific research. This molecule has been found to possess several unique properties that make it an attractive candidate for various biochemical and physiological experiments. In

Scientific Research Applications

Aldose Reductase Inhibition

(4-Oxo-2-thioxothiazolidin-3-yl)acetic acids, including derivatives structurally related to the compound of interest, have been identified as potent and selective aldose reductase inhibitors. These compounds, notably more efficacious than epalrestat, a clinically used inhibitor, have shown promising results in controlling complications of diabetes by inhibiting the aldose reductase pathway. Molecular docking simulations identified key interactions facilitating high-affinity binding to the enzyme, suggesting a pathway for further optimization of these inhibitors for enhanced efficacy and selectivity.

Antifungal Activity

Some derivatives of [(5Z)-(5-arylalkylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)]acetic acids](https://consensus.app/papers/acid-derivatives-potential-drugs-preparation-doležel/d8352fcee7f25029a06bca437065fc8f/?utm_source=chatgpt) have been synthesized with potential antifungal applications. The compounds were evaluated for their effects against selected fungal species, with one showing strong inhibition of various Candida species and Trichosporon asahii, highlighting their potential as antifungal agents.

Antimicrobial Activity

Research on rhodanine-3-acetic acid derivatives has uncovered their significant antimicrobial activity against a range of bacteria and mycobacteria. Among these derivatives, specific compounds exhibited high activity against Mycobacterium tuberculosis and non-tuberculous mycobacteria, as well as against Gram-positive bacteria including methicillin-resistant Staphylococcus aureus. These findings suggest a potential application in treating bacterial infections resistant to conventional antibiotics.

Anticancer and Antiangiogenic Effects

Novel thioxothiazolidin-4-one derivatives synthesized from 2-(5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid have been investigated for their in vivo anticancer and antiangiogenic effects. These compounds significantly reduced tumor volume, cell number, and inhibited tumor-induced angiogenesis in mice models, indicating their potential as candidates for anticancer therapy.